N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-methylbenzamide

• IUPAC Name: N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-methylbenzamide
• InChI: InChI=1S/C15H10Cl2N2OS/c1-8-2-4-9(5-3-8)14(20)19-15-18-12-10(16)6-7-11(17)13(12)21-15/h2-7H,1H3,(H,18,19,20)
• InChI Key: KNZVMHSHKPIACH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC(=C3S2)Cl)Cl
• Molecular Formula: C15H10Cl2N2OS
• Molecular Weight: 337.2 g/mol

Description

N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-methylbenzamide, also known as DBT or TMB-8, is a chemical compound that has been extensively studied for its effects on intracellular calcium release. DBT is a potent inhibitor of inositol trisphosphate (IP3) receptor-mediated calcium release from the endoplasmic reticulum (ER).

Scientific Research Applications

N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-methylbenzamide has been widely used in scientific research to study the role of intracellular calcium release in various physiological and pathological processes. It has been shown to inhibit calcium release in a variety of cell types, including smooth muscle cells, neurons, and platelets. This compound has also been used to study the role of calcium release in signal transduction pathways, such as the regulation of gene expression and cell proliferation.

Mechanism of Action

N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-methylbenzamide inhibits calcium release from the ER by binding to the IP3 receptor and blocking the binding of IP3. This prevents the release of calcium ions from the ER and reduces the amplitude and duration of calcium signals. This compound has also been shown to inhibit the activity of the sarcoplasmic reticulum calcium ATPase (SERCA), which is responsible for the reuptake of calcium into the ER.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit smooth muscle contraction, platelet aggregation, and neurotransmitter release. This compound has also been shown to inhibit cell proliferation and induce apoptosis in cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-methylbenzamide is a potent and specific inhibitor of IP3 receptor-mediated calcium release, making it a valuable tool for studying the role of intracellular calcium signaling in various physiological and pathological processes. However, this compound has some limitations for lab experiments. It is toxic at high concentrations and can interfere with other calcium signaling pathways. Additionally, this compound is not membrane-permeable, which limits its use in certain cell types.

Future Directions

There are several future directions for research on N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-methylbenzamide. One area of interest is the development of more potent and selective inhibitors of IP3 receptor-mediated calcium release. Another area of interest is the study of the role of calcium release in the development and progression of various diseases, such as cancer and neurodegenerative disorders. Additionally, the development of membrane-permeable forms of this compound could expand its use in studying intracellular calcium signaling in a wider range of cell types.

Synthesis Methods

The synthesis of N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-methylbenzamide involves the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride. The resulting compound is then reacted with 4,7-dichlorobenzothiazole to form this compound.